Cas no 2044706-82-1 (3H-Spiro[furo[3,4-c]pyridine-1,4'-piperidine] hydrochloride)

• Product Name: 3H-Spiro[furo[3,4-c]pyridine-1,4'-piperidine] hydrochloride
• CAS No: 2044706-82-1
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• MDL: MFCD30541562
• CID: 3045398
• PubChem ID: 127255363
• Update Time: 2025-06-14

3H-Spiro[furo[3,4-c]pyridine-1,4'-piperidine] hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3H-Spiro[furo[3,4-c]pyridine-1,4'-piperidine] hydrochloride
• AK551018
• 3H-SPIRO[FURO[3,4-C]PYRIDINE-1,4'-PIPERIDINE] HCL
• spiro[3H-furo[3,4-c]pyridine-1,4'-piperidine];hydrochloride
• 3H-Spiro[furo[3,4-c]pyridine-1,4'-piperidine]hydrochloride
• C73870
• AKOS030524135
• CS-0161161
• DS-19567
• 2044706-82-1
• MFCD30541562

• MDL： MFCD30541562
• Inchi： 1S/C11H14N2O.ClH/c1-4-13-7-9-8-14-11(10(1)9)2-5-12-6-3-11;/h1,4,7,12H,2-3,5-6,8H2;1H
• InChI Key： GGSVTLVYYKKILP-UHFFFAOYSA-N
• SMILES： Cl.O1CC2C=NC=CC=2C21CCNCC2

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2

3H-Spiro[furo[3,4-c]pyridine-1,4'-piperidine] hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 3H-Spiro[furo[3,4-c]pyridine-1,4'-piperidine] hydrochloride

Comprehensive Overview of 3H-Spiro[furo[3,4-c]pyridine-1,4'-piperidine] hydrochloride (CAS No. 2044706-82-1): Properties, Applications, and Research Insights

3H-Spiro[furo[3,4-c]pyridine-1,4'-piperidine] hydrochloride (CAS No. 2044706-82-1) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework, combining furopyridine and piperidine moieties, offers versatile reactivity and potential biological activity. This compound is particularly notable for its role as a key intermediate in the synthesis of complex molecules targeting neurological and metabolic disorders, aligning with current trends in drug discovery and precision medicine.

The molecular structure of 3H-Spiro[furo[3,4-c]pyridine-1,4'-piperidine] hydrochloride features a fused bicyclic system with a spiro junction, enhancing its stability and enabling selective functionalization. Researchers have explored its applications in central nervous system (CNS) drug development, leveraging its ability to modulate neurotransmitter receptors. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in 2024 due to rising global prevalence and demand for innovative therapies.

From a synthetic chemistry perspective, the CAS No. 2044706-82-1 compound exemplifies advancements in green chemistry methodologies. Its preparation often involves catalytic asymmetric synthesis, reducing waste and improving yield—a priority for sustainable pharmaceutical manufacturing. Industry professionals frequently search for efficient synthetic routes and scalability data for such intermediates, reflecting the compound's commercial importance.

Analytical characterization of 3H-Spiro[furo[3,4-c]pyridine-1,4'-piperidine] hydrochloride typically employs HPLC-MS and NMR spectroscopy, with its hydrochloride salt form ensuring improved solubility for biological testing. The compound's physicochemical properties (e.g., logP, pKa) are critical for ADME/Tox profiling, a recurring focus area in AI-driven drug design platforms. This aligns with frequent search queries about in silico prediction tools for compound optimization.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. The spirocyclic scaffold of CAS No. 2044706-82-1 provides rigid three-dimensional geometry favored in E3 ligase binding, making it valuable for next-generation therapeutics. This connection to cutting-edge oncology research answers common queries about small molecule degraders and their mechanisms.

Regulatory considerations for 3H-Spiro[furo[3,4-c]pyridine-1,4'-piperidine] hydrochloride emphasize compliance with ICH guidelines for impurity control, reflecting industry concerns about quality by design (QbD) principles. Stability studies under various pH and temperature conditions are frequently documented, addressing FAQs about compound storage and handling protocols in research settings.

In conclusion, CAS No. 2044706-82-1 represents a multifaceted tool for modern drug development, bridging medicinal chemistry, process optimization, and therapeutic innovation. Its ongoing study contributes to solving pressing challenges like blood-brain barrier penetration and selective receptor modulation, ensuring its continued relevance in peer-reviewed literature and patent filings worldwide.